Cas no 78156-04-4 (N1-[2-(morpholin-4-yl)ethyl]benzene-1,2-diamine)

• Product Name: N1-[2-(morpholin-4-yl)ethyl]benzene-1,2-diamine
• CAS No: 78156-04-4
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 534951
• PubChem ID: 14053684
• Update Time: 2025-04-19

N1-[2-(morpholin-4-yl)ethyl]benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, N-[2-(4-morpholinyl)ethyl]-
• 1-N-[2-(morpholin-4-yl)ethyl]benzene-1,2-diamine
• 2-N-(2-morpholin-4-ylethyl)benzene-1,2-diamine
• N-[2-(morpholin-4-yl)ethyl]-1,2-phenylenediamine
• N1-[2-(morpholin-4-yl)ethyl]benzene-1,2-diamine
• N~1~-[2-(Morpholin-4-yl)ethyl]benzene-1,2-diamine
• SCHEMBL6528435
• AKOS009235286
• F1911-3667
• DTXSID60555122
• EN300-58456
• 78156-04-4
• MFCD11187269

• Inchi： 1S/C12H19N3O/c13-11-3-1-2-4-12(11)14-5-6-15-7-9-16-10-8-15/h1-4,14H,5-10,13H2
• InChI Key： VUNFYZZNGWQFHN-UHFFFAOYSA-N
• SMILES： O1CCN(CCNC2C=CC=CC=2N)CC1

Computed Properties

• Exact Mass: 221.152812238g/mol
• Monoisotopic Mass: 221.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.5Ų